Cas no 25183-19-1 (Cyclohexanecarboxylicacid, 3-methylbutyl ester)
25183-19-1 structure
Product Name:Cyclohexanecarboxylicacid, 3-methylbutyl ester
CAS No:25183-19-1
MF:C12H22O2
MW:198.301884174347
CID:270041
PubChem ID:91326
Update Time:2025-04-19
Cyclohexanecarboxylicacid, 3-methylbutyl ester Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanecarboxylicacid, 3-methylbutyl ester
- isopentyl cyclohexanecarboxylate
- 3-methylbutyl cyclohexanecarboxylate
- DTXSID70179853
- Isopentyl cyclohexanecarboxylate #
- 2-PHENYL-OXAZOLE-4-CARBOXYLICACIDMETHYLESTER
- NX48U7GG2V
- UNII-NX48U7GG2V
- VLALRUKXGDUQFX-UHFFFAOYSA-N
- 25183-19-1
- AI3-33534
- Cyclohexanecarboxylic acid, 3-methylbutyl ester
- NS00027827
- EINECS 246-717-4
- CYCLOHEXANECARBOXYLIC ACID ISOAMYL ESTER
-
- Inchi: 1S/C12H22O2/c1-10(2)8-9-14-12(13)11-6-4-3-5-7-11/h10-11H,3-9H2,1-2H3
- InChI Key: VLALRUKXGDUQFX-UHFFFAOYSA-N
- SMILES: O(CCC(C)C)C(C1CCCCC1)=O
Computed Properties
- Exact Mass: 198.16206
- Monoisotopic Mass: 198.161979940g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
25183-19-1 (Cyclohexanecarboxylicacid, 3-methylbutyl ester) Related Products
- 4630-82-4(Methyl cyclohexanecarboxylate)
- 10032-15-2(Hexyl 2-methylbutanoate)
- 103-23-1(Bis(2-ethylhexyl)adipate)
- 13149-00-3((3aR,7aS)-rel-Hexahydro-1,3-isobenzofurandione)
- 7452-79-1(Ethyl 2-methylbutyrate)
- 94-60-0(Dimethyl Cyclohexane-1,4-dicarboxylate(1,4-Cyclohexanedicarboxylic Dimethyl Ester))
- 18268-70-7(3,6,9-Trioxaundecamethylenebis-(2-ethylhexanoate))
- 85-42-7(octahydro-2-benzofuran-1,3-dione)
- 14924-53-9(Ethyl cyclobutanecarboxylate)
- 1687-29-2(Dimethyl cis-1,2-Cyclohexanedicarboxylate)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent